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Compound of Interest

Compound Name: Bis-PEG7-PFP ester

Cat. No.: B606184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-PEG7-PFP ester is a homobifunctional crosslinker that plays a pivotal role in the

development of advanced targeted drug delivery systems. This reagent features two

pentafluorophenyl (PFP) ester reactive groups at either end of a 7-unit polyethylene glycol

(PEG) spacer. The PFP esters readily react with primary and secondary amines to form stable

amide bonds, making this crosslinker ideal for conjugating targeting ligands, such as antibodies

or peptides, to drug carriers like nanoparticles, or for creating drug-biomolecule conjugates.[1]

[2] The hydrophilic PEG7 linker enhances the solubility and biocompatibility of the resulting

conjugate, which can improve its pharmacokinetic profile by reducing aggregation and

minimizing immunogenicity.[3] PFP esters offer the advantage of being less susceptible to

hydrolysis in aqueous environments compared to more common N-hydroxysuccinimide (NHS)

esters, leading to more efficient and controlled conjugation reactions.[4]

These application notes provide a comprehensive overview of the utility of Bis-PEG7-PFP
ester in targeted drug delivery, including its chemical properties, detailed experimental

protocols for nanoparticle functionalization, and illustrative data.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Bis-PEG7-PFP ester is crucial for

its effective use in bioconjugation.
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Property Value Reference

Chemical Name

bis(perfluorophenyl)

4,7,10,13,16,19,22-

heptaoxapentacosanedioate

[5]

Molecular Formula C30H32F10O11 [5][6]

Molecular Weight 758.56 g/mol [5][6]

Appearance White to off-white solid or oil N/A

Solubility
Soluble in DMSO, DMF, and

other organic solvents
[5]

Reactive Groups Pentafluorophenyl (PFP) Ester [1][2]

Reactivity
Reacts with primary and

secondary amines
[4]

Storage Store at -20°C, desiccated [6]

Key Applications in Targeted Drug Delivery
Bis-PEG7-PFP ester is a versatile tool for the construction of sophisticated drug delivery

vehicles. Its primary applications include:

Antibody-Drug Conjugates (ADCs): The PFP esters can react with lysine residues on an

antibody to attach a cytotoxic drug, creating a targeted therapeutic.

Nanoparticle Functionalization: Targeting ligands (e.g., antibodies, peptides, aptamers) can

be conjugated to the surface of drug-loaded nanoparticles to facilitate their specific uptake by

cancer cells or other target cells.[7]

PROTACs: This linker can be used in the synthesis of Proteolysis Targeting Chimeras

(PROTACs), which are designed to selectively degrade target proteins.[8][9]

Surface Modification: Modifying the surface of medical devices or implants to improve their

biocompatibility.
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Experimental Workflow for Nanoparticle
Functionalization
The following diagram outlines the general workflow for utilizing Bis-PEG7-PFP ester to create

targeted drug-loaded nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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